Characteristic components in TCM Standards
  • Yangonin
    Yangonin
    • Cat. No.:
    • B192687
    • CAS No.:
    • 500-62-9
    • Molecular Formula:
    • C15H14O4
    • Molecular Weight:
    • 258.27 g/mol
    Description
    Yangonin is a member of 2-pyranones and an aromatic ether.
    Yangonin has been reported in Piper majusculum, Piper methysticum, and Ranunculus silerifolius with data available.
    structure in first source...
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  • Zerumbone
    Zerumbone
    • Cat. No.:
    • B192701
    • CAS No.:
    • 471-05-6
    • Molecular Formula:
    • C15H22O
    • Molecular Weight:
    • 218.33 g/mol
    Description
    Zerumbone is a sesquiterpenoid and cyclic ketone that is (1E,4E,8E)-alpha-humulene which is substituted by an oxo group at the carbon atom attached to two double bonds. It is obtained by steam distillation from ...
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  • 1,4-Anhydro-D-xylitol
    1,4-Anhydro-D-xylitol
    • Cat. No.:
    • B610474
    • CAS No.:
    • 488-81-3
    • Molecular Formula:
    • C5H12O5
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Xylitol is a pentitol (five-carbon sugar alcohol) having meso-configuration, being derived from xylose by reduction of the carbonyl group. It has a role as a sweetening agent, an allergen, a hapten, a human meta...
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  • Dehydrotumulosic acid
    Dehydrotumulosic acid
    • Cat. No.:
    • B1208518
    • CAS No.:
    • Molecular Formula:
    • C31H48O4
    • Molecular Weight:
    • 484.7 g/mol
    Description
    Dehydrotumulosic acid is a natural product found in Trametes, Phellodendron amurense, and Wolfiporia cocos with data available.
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  • Biotin
    Biotin
    • Cat. No.:
    • B1667282
    • CAS No.:
    • 58-85-5
    • Molecular Formula:
    • C10H16N2O3S
    • Molecular Weight:
    • 244.31 g/mol
    Description
    Biotin is an organic heterobicyclic compound that consists of 2-oxohexahydro-1H-thieno[3,4-d]imidazole having a valeric acid substituent attached to the tetrahydrothiophene ring. The parent of the class of bioti...
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  • Zearalenone
    Zearalenone
    • Cat. No.:
    • B1683625
    • CAS No.:
    • 17924-92-4
    • Molecular Formula:
    • C18H22O5
    • Molecular Weight:
    • 318.4 g/mol
    Description
    Zearalenone appears as white microcrystals or white powder. (NTP, 1992)
    Zearalenone is a macrolide comprising a fourteen-membered lactone fused to 1,3-dihydroxybenzene;  a potent estrogenic metabolite pr...
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  • Trimethylpsoralen
    Trimethylpsoralen
    • Cat. No.:
    • B1683662
    • CAS No.:
    • 3902-71-4
    • Molecular Formula:
    • C14H12O3
    • Molecular Weight:
    • 228.24 g/mol
    Description
    Trioxsalen is 7H-Furo[3,2-g]chromen-7-one in which positions 2, 5, and 9 are substituted by methyl groups. Like other psoralens, trioxsalen causes photosensitization of the skin. It is administered orally in con...
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  • Dehydroandrographolide
    Dehydroandrographolide
    • Cat. No.:
    • B8048842
    • CAS No.:
    • Molecular Formula:
    • C20H28O4
    • Molecular Weight:
    • 332.4 g/mol
    Description
    2(3H)-Furanone, 3-(2-((1S,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl)ethylidene)-, (3E)- is a natural product found in Andrographis paniculata with data availab...
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  • Mogroside IV (Standard)
    Mogroside IV (Standard)
    • Cat. No.:
    • B10817732
    • CAS No.:
    • Molecular Formula:
    • C54H92O24
    • Molecular Weight:
    • 1125.3 g/mol
    Description
    Mogroside IVe is a natural product found in Siraitia siamensis and Siraitia grosvenorii with data available.
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  • Aristolochic Acid
    Aristolochic Acid
    • Cat. No.:
    • B15560913
    • CAS No.:
    • 10190-99-5; 313-67-7
    • Molecular Formula:
    • C17H11NO7
    • Molecular Weight:
    • 341.27 g/mol
    Description
    Aristolochic acid A is an aristolochic acid that is phenanthrene-1-carboxylic acid that is substituted by a methylenedioxy group at the 3,4 positions, by a methoxy group at position 8, and by a nitro group at po...
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